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Compound of Interest |

2-(3-Chlorophenyl)-3-
Compound Name:
oxobutanenitrile

CAS No.: 14123-79-6

Cat. No.: B3378308

. J

Executive Summary

This technical guide outlines the mandatory disposal procedures for 2-(3-Chlorophenyl)-3-
oxobutanenitrile (CAS 14123-79-6). Due to the presence of both a nitrile group and a halogen
(chlorine) substituent on the aromatic ring, this compound requires strict segregation from non-
halogenated waste streams to prevent the formation of hazardous combustion byproducts
(e.g., dioxins, HCI) during incineration.

Immediate Directive:
o Classification:Halogenated Organic Waste.
« Critical Restriction: Do NOT mix with strong acids or oxidizers.

o Disposal Path: High-temperature incineration with flue gas scrubbing (off-site via licensed
contractor).

Chemical Identification & Hazard Assessment

Accurate identification is the first step in compliant waste management.
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Parameter Specification

Chemical Name 2-(3-Chlorophenyl)-3-oxobutanenitrile

CAS Number 14123-79-6

Molecular Formula C10HsCINO

Molecular Weight 193.63 g/mol

Physical State Solid (typically off-white to pale yellow powder)

- Soluble in organic solvents (DMSO, Methanol);
Solubility )
Poorly soluble in water

Hazard Profile

o Toxicity (Acute): Harmful if swallowed (Acute Tox. 4).[1][2] The nitrile moiety poses a
potential risk of metabolic cyanide release, although the beta-keto substitution generally
increases stability compared to simple aliphatic nitriles [1].

o Reactivity: Incompatible with strong oxidizing agents and strong bases.

e Combustion Hazards: Thermal decomposition releases Hydrogen Chloride (HCI), Nitrogen
Oxides (NOx), and potentially Hydrogen Cyanide (HCN) [2].

Waste Segregation Protocol

The most critical operational error in handling chlorinated aromatics is improper segregation.
Mixing halogenated waste with non-halogenated solvents significantly increases disposal costs
and violates EPA/RCRA compliance standards regarding incineration parameters.

The "Halogen Rule"

Because this compound contains chlorine, it must be classified as Halogenated Waste.
e Non-Halogenated Stream: < 1,000 ppm halogen content (typically).

o Halogenated Stream: Any waste containing significant chlorine, bromine, or fluorine.[3]
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Why this matters: Incinerators for non-halogenated waste are not equipped with the necessary
acid gas scrubbers to neutralize the HCI formed when this compound burns. Sending this to
the wrong stream can damage facility infrastructure and lead to regulatory fines.

Chemical Compatibility Matrix

Incompatible Class Risk Mechanism Action

Potential hydrolysis of nitrile to
Strong Acids amide/acid; risk of HCN

SEGREGATE: Never add to

) acid waste streams.
evolution (low but non-zero).

. ) i SEGREGATE: Keep away
Exothermic reaction; fire

Strong Oxidizers from nitrates, perchlorates, and
hazard. )
peroxides.
] Potential reduction of the SEGREGATE: Store
Reducing Agents o
ketone or nitrile. separately.

Step-by-Step Disposal Workflow

This protocol ensures "cradle-to-grave" compliance, tracking the waste from the laboratory
bench to the final disposal facility.

Phase 1: Preparation & Packaging

o Container Selection: Use a chemically resistant container, preferably HDPE (High-Density
Polyethylene) or Amber Glass with a Teflon-lined screw cap. Avoid metal containers due to
potential corrosion from hydrolysis products.

» State Segregation:

o Solid Waste: If the compound is in pure powder form, place it in a wide-mouth jar labeled
"Solid Halogenated Waste."

o Liquid Waste: If dissolved in a solvent (e.g., DCM, Chloroform), pour into the "Liquid
Halogenated Waste" carboy.
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o Note: If dissolved in a non-halogenated solvent (e.g., Acetone), the entire mixture must
now be treated as Halogenated Waste.[4]

Phase 2: Labeling

Affix a hazardous waste tag immediately upon the first addition of waste. The label must

contain:
e Full Chemical Name: 2-(3-Chlorophenyl)-3-oxobutanenitrile.[5]
e Hazard Checkboxes: [x] Toxic, [X] Irritant.

o Constituents: List the solvent % if in solution (e.g., "1% Compound in 99%
Dichloromethane").

Phase 3: Storage

o Store in a Satellite Accumulation Area (SAA).
e Ensure secondary containment (tray) is present to capture spills.

o Keep container closed at all times except when adding waste.

Phase 4: Hand-off
o Request pickup from your institution's EHS (Environmental Health & Safety) or contracted

waste hauler.

o Disposal Method: The standard industry method is High-Temperature Incineration at a
permitted facility capable of handling halogenated organics (RCRA Code: D0O01/Ignitable,
D003/Reactive depending on specific mixtures, though typically regulated as hazardous
chemical waste) [3].

Visualized Workflows
Disposal Decision Tree

This logic flow ensures the compound enters the correct waste stream.
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Figure 1: Decision tree for segregating 2-(3-Chlorophenyl)-3-oxobutanenitrile waste. Note

that mixtures with non-halogenated solvents default to the halogenated stream.[4]

Emergency Spill Response

In the event of a benchtop spill, follow this containment logic.
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Figure 2: Immediate response workflow for minor laboratory spills.

Regulatory & Safety References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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